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Compound of Interest

Compound Name: BMS-770767

Cat. No.: B606248 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-770767, providing definitive handling

and disposal instructions, could not be located in the public domain. The following guidance is

based on the chemical's structural characteristics and general principles of laboratory safety for

research chemicals. This information is intended to supplement, not replace, the critical

guidance of your institution's Environmental Health and Safety (EHS) department. Always

consult with your EHS office for specific disposal protocols at your facility.

Researchers, scientists, and drug development professionals handling BMS-770767 must

prioritize safety and adhere to rigorous disposal protocols to minimize environmental impact

and ensure personnel safety. Due to the absence of a specific Safety Data Sheet (SDS), a

conservative approach to disposal is paramount. This guide provides essential logistical

information and a procedural framework for the proper disposal of BMS-770767, based on its

chemical properties and general best practices for laboratory chemical waste management.

Chemical and Physical Properties
A summary of the known quantitative data for BMS-770767, sourced from PubChem, is

presented below.[1] This information can help in assessing the potential hazards and

determining the appropriate disposal route.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b606248?utm_src=pdf-interest
https://www.benchchem.com/product/b606248?utm_src=pdf-body
https://www.benchchem.com/product/b606248?utm_src=pdf-body
https://www.benchchem.com/product/b606248?utm_src=pdf-body
https://www.benchchem.com/product/b606248?utm_src=pdf-body
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/45T8YQ8DDW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₉H₁₈ClN₃O₂ PubChem

Molecular Weight 355.8 g/mol PubChem

Appearance White to off-white powder ChemicalBook[2]

pKa (Predicted) 14.69 ± 0.40 ChemicalBook[2]

Density (Predicted) 1.48±0.1 g/cm³ ChemicalBook[2]

General Disposal Procedures
Given that BMS-770767 is a chlorinated aromatic and heterocyclic compound, it should be

treated as a hazardous chemical waste. The following step-by-step guidance outlines a

conservative approach to its disposal.

1. Waste Identification and Segregation:

Treat as Hazardous Waste: In the absence of specific data, assume BMS-770767 is toxic

and potentially ecotoxic.

Solid Waste: Collect solid BMS-770767, along with any contaminated personal protective

equipment (PPE) such as gloves and weighing papers, in a dedicated, clearly labeled

hazardous waste container. The container should be made of a material compatible with the

chemical.

Liquid Waste: Solutions containing BMS-770767 should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's EHS guidelines. The container should be

appropriate for the solvent used.

Sharps Waste: Any needles, syringes, or other sharps contaminated with BMS-770767 must

be disposed of in a designated sharps container for hazardous chemical waste.

2. Labeling:
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All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "BMS-770767," and the approximate concentration and quantity of the

waste. Include the date of waste generation.

3. Storage:

Store waste containers in a designated satellite accumulation area that is secure and away

from general laboratory traffic.

Ensure secondary containment is used to prevent the spread of material in case of a leak.

4. Consultation and Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to inform them

of the waste you have generated.

Arrange for a scheduled pickup of the hazardous waste by trained EHS personnel or a

certified hazardous waste disposal company.

Experimental Protocols
Detailed experimental protocols for the use of BMS-770767 were not available in the public

search results. As a research chemical, specific protocols would be developed by the

investigating laboratory. When developing such protocols, it is crucial to incorporate the

handling and disposal considerations outlined in this document. Always perform a thorough risk

assessment before beginning any new experimental work.

Disposal Workflow for Research Chemicals without
an SDS
The following diagram illustrates a logical workflow for determining the proper disposal route for

a research chemical when a Safety Data Sheet is not available. This procedural guidance is

essential for maintaining a safe laboratory environment.
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Start: New/Uncharacterized
Research Chemical (e.g., BMS-770767)

Is a specific Safety Data Sheet
(SDS) available from the
manufacturer or supplier?

Follow specific disposal instructions
provided in Section 13 of the SDS.

Yes

No SDS is available.

No

End: Proper Disposal

Characterize the chemical based on
known structural features and

functional groups.

Assess potential hazards:
- Halogenated?

- Aromatic?
- Heterocyclic?

- Reactive groups?

Treat as Hazardous Waste.

Segregate waste streams:
- Solid

- Liquid (non-halogenated solvent)
- Liquid (halogenated solvent)

- Sharps

Label waste containers clearly:
- 'Hazardous Waste'

- Full Chemical Name
- Concentration & Quantity

- Date

Store in a designated and
secure Satellite Accumulation Area

with secondary containment.

Contact your institution's
Environmental Health & Safety (EHS)

Department for guidance.

Arrange for scheduled
waste pickup by authorized

personnel.

Click to download full resolution via product page

Caption: Disposal decision workflow for a research chemical lacking a specific SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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